Cas no 824969-42-8 (Oxazole, 2-(1-methylethyl)-4,5-dipropoxy-)

Oxazole, 2-(1-methylethyl)-4,5-dipropoxy- structure
824969-42-8 structure
Product Name:Oxazole, 2-(1-methylethyl)-4,5-dipropoxy-
CAS No:824969-42-8
MF:C12H21NO3
MW:227.300043821335
CID:689597
PubChem ID:71418288
Update Time:2025-04-19

Oxazole, 2-(1-methylethyl)-4,5-dipropoxy- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 2-(1-methylethyl)-4,5-dipropoxy-
    • 2-propan-2-yl-4,5-dipropoxy-1,3-oxazole
    • DTXSID50837606
    • 824969-42-8
    • 2-(Propan-2-yl)-4,5-dipropoxy-1,3-oxazole
    • Inchi: 1S/C12H21NO3/c1-5-7-14-11-12(15-8-6-2)16-10(13-11)9(3)4/h9H,5-8H2,1-4H3
    • InChI Key: WFFAGXLSLPCTCK-UHFFFAOYSA-N
    • SMILES: O1C(=C(N=C1C(C)C)OCCC)OCCC

Computed Properties

  • Exact Mass: 227.15214353g/mol
  • Monoisotopic Mass: 227.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 44.5Ų
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